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This guide provides a comparative analysis of the leaching kinetics of various gold telluride
minerals, crucial for developing efficient gold extraction processes. Gold telluride minerals,
such as calaverite (AuTez), krennerite ((Au,Ag)Tez2), sylvanite (AuAgTeas), and petzite
(AgsAuTe), are known for their refractory nature, making gold extraction challenging compared
to native gold.[1][2] Understanding their dissolution behavior under different leaching conditions
IS paramount for optimizing recovery rates.

Challenges in Leaching Gold Tellurides

The primary difficulty in leaching gold tellurides, particularly in conventional cyanide solutions,
stems from the formation of a passivating layer on the mineral surface.[3][4][5] During
cyanidation, tellurium oxidizes to form tellurium dioxide (TeO:z) or hydrated tellurite (H2TeOs),
which are insoluble and hinder the access of the lixiviant to the gold.[3][4][5] This results in
significantly slower dissolution rates compared to native gold.[1][2]

Comparative Leaching Kinetics in Cyanide
Solutions

While direct comparative kinetic studies under identical conditions are scarce, the available
literature provides insights into the relative behavior of different gold telluride minerals in
cyanide solutions.
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Generally, all gold telluride minerals exhibit slow dissolution kinetics in standard cyanide
leaching conditions.[2][5] The order of reactivity can be inferred from hydrothermal alteration
studies, which suggest that calaverite and krennerite transform to a gold-silver alloy at similar
rates, while sylvanite transformation is more sluggish and follows a more complex reaction
pathway.[6] This suggests that the leaching of sylvanite in cyanide might also be comparatively
slower or more complex.

The presence of silver in the mineral lattice, as in sylvanite and petzite, can also influence the
leaching behavior, though detailed comparative kinetic data is limited.

Table 1: Factors Influencing Cyanide Leaching of Gold Tellurides
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Effect on Leaching

Observations from

Parameter L .
Kinetics Experimental Data
Higher pH can dissolve the o o
o ] ) High lime concentration is
passivating tellurium oxide )
pH often necessary to achieve a

layer, thereby increasing the

leaching rate.[1][7]

high leaching rate.[1]

Cyanide Concentration

Increased cyanide
concentration can enhance the

dissolution rate, but also leads

to higher reagent consumption.

For a gold-gold telluride
sample, increasing cyanide
concentration and pH led to
the simultaneous dissolution of
both.[2]

Oxygen

Crucial for the oxidation and

dissolution of gold.

Increased oxygen aeration did
not significantly improve
leaching kinetics in one study
and led to slightly higher

cyanide consumption.[1]

Lead Nitrate

Acts as a catalyst, potentially
by preventing the formation of
the passivating layer or by

reacting with sulfide ions.

The addition of lead nitrate can
significantly improve the initial
leaching rate.[1][2] For silver
telluride, 100 mg/L of lead
nitrate increased silver
dissolution from 10.5% to
100% in six hours.[2]

Grinding Fineness

Finer grinding increases the
surface area available for
leaching, which can improve
the rate of dissolution.[3][4][8]

For a telluride-type gold
concentrate, increasing the
grinding fineness from -0.038
mm (95%) resulted in a higher

tellurium leaching rate.[3][4]

Alternative Lixiviants for Gold Tellurides

Given the challenges with cyanidation, alternative lixiviants have been investigated for leaching

gold from telluride ores.
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o Thiosulfate: Ammoniacal thiosulfate leaching is a promising alternative due to its lower
toxicity and effectiveness for some refractory ores.[1][9] In one study, leaching a refractory
Au-Cu sulfide concentrate containing gold tellurides with a solution of 0.8M S2032~, 0.05M
Cu?*, and 4M NHs resulted in over 90% gold recovery.[9] However, the leaching of gold
tellurides was observed to be slow.[9]

o Thiourea: Thiourea leaching is carried out in acidic conditions and can be effective for gold
telluride ores, especially after pre-treatment like bio-oxidation.[1] An oxidative environment
is required to achieve higher leaching rates.[1]

e Chloride: In acidic chloride solutions, gold telluride can be leached using iron(lll) as an
oxidant.[7] The reaction can be controlled by the formation of a passivating film of H2TeOs at
lower acid concentrations.[7]

Table 2: Leaching Performance of Alternative Lixiviants on Telluride Minerals

Lixiviant Mineral Leaching Gold Leaching
. . ) Reference
System Type Conditions Extraction Time
Refractory
) Au-Cu sulfide  0.8M S20327,
Ammoniacal -
) concentrate 0.05M Cuz*, >90% Not specified 9]
Thiosulfate )
with gold 4M NHs
tellurides
Cupric sulfate
] as oxidant,
) Silver
Thiosulfate ) EDTA as 43.1% 6 hours [2]
Telluride )
complexing
agent

Pre-treatment to Enhance Leaching Kinetics

To overcome the refractory nature of gold tellurides, various pre-treatment methods are
employed to break down the mineral structure and liberate the gold before leaching.
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e Oxidation: Roasting or chemical oxidation (e.g., with hypochlorite) is a common practice to
decompose the telluride minerals and convert the gold into a more leachable form.[1][2][10]

» Ultra-fine Grinding: Reduces the patrticle size, increasing the surface area for the leaching
reaction.[10]

» Bio-oxidation: Utilizes microorganisms to oxidize the telluride and associated sulfide
minerals, making the gold accessible to the lixiviant.[2]

o Selective Pre-leaching of Tellurium: An alkaline sulfide leach (Na=S + NaOH) can be used to
selectively remove tellurium prior to gold cyanidation, which has been shown to significantly
improve gold recovery.[3][4][8][11] A tellurium leaching rate of up to 79.14% has been
achieved under optimized conditions.[8][12][13]

Experimental Protocols

The following are generalized experimental protocols based on the methodologies described in
the cited literature for studying the leaching kinetics of gold telluride minerals.

Protocol 1: Cyanide Leaching of Gold Tellurides

o Mineral Preparation: Pure mineral samples (e.g., calaverite, sylvanite) or a gold telluride
concentrate are ground to a specific particle size (e.g., 95% passing 38 um).[3][4]

o Leaching Setup: Leaching is conducted in a stirred tank reactor at a controlled temperature.
The slurry is prepared by mixing the mineral with a cyanide solution of a specific
concentration (e.g., 500 ppm NaCN).[5]

o Parameter Control:

o pH: Maintained at a desired level (e.g., 11-11.5) using lime (CaO) or sodium hydroxide
(NaOH).[1][5]

o Dissolved Oxygen: The slurry is sparged with air or oxygen to maintain a specific
dissolved oxygen level.[1]

o Additives: If studying the effect of additives, a specific concentration of lead nitrate (e.g.,
100 mg/L) is added to the solution.[2]
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o Sampling and Analysis: Samples of the pregnant leach solution are taken at regular
intervals. The concentration of dissolved gold and tellurium is determined using Atomic
Absorption Spectrometry (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-
MS).

 Kinetic Analysis: The leaching rate is determined from the change in gold concentration over
time. The data can be fitted to various kinetic models to determine the rate-controlling step.

Protocol 2: Selective Pre-leaching of Tellurium followed
by Cyanidation
e Pre-leaching Stage:

o The gold telluride concentrate is leached in an alkaline sulfide solution (e.g., 80 g/L NazS

and 30 g/L NaOH) at an elevated temperature (e.g., 80°C) for a specific duration (e.g., 3
hours) with a set liquid-to-solid ratio (e.qg., 4:1).[3][4][8][11]

o The slurry is filtered to separate the tellurium-rich solution from the solid residue.
» Cyanidation Stage:

o The solid residue from the pre-leaching stage is then subjected to standard cyanide
leaching as described in Protocol 1.[3][4]

¢ Analysis: The leaching efficiency of both tellurium and gold is calculated based on the
analysis of the initial concentrate, the pre-leaching solution, and the final pregnant leach
solution and tailings.

Visualizing the Comparison Workflow

The following diagram illustrates a logical workflow for the comparative analysis of leaching
kinetics of different gold telluride minerals.
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Caption: Workflow for comparing gold telluride leaching kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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